Cas no 132552-89-7 (N-benzyl-N-(2-bromoethyl)methanesulfonamide)

• Product Name: N-benzyl-N-(2-bromoethyl)methanesulfonamide
• CAS No: 132552-89-7
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 4588482
• PubChem ID: 14909674
• Update Time: 2025-06-11

N-benzyl-N-(2-bromoethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(2-bromoethyl)methanesulfonamide

• Inchi： 1S/C10H14BrNO2S/c1-15(13,14)12(8-7-11)9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： OSRCMBOKRHEXMK-UHFFFAOYSA-N
• SMILES： CS(N(CCBr)CC1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 386.7±52.0 °C at 760 mmHg
• Flash Point: 187.6±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-benzyl-N-(2-bromoethyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-benzyl-N-(2-bromoethyl)methanesulfonamide

N-Benzyloxycarbonyl-N-(2-bromoethyl)methanesulfonamide: A Comprehensive Overview

N-Benzyloxycarbonyl-N-(2-bromoethyl)methanesulfonamide, commonly referred to by its CAS number 132552-89-7, is a versatile compound with significant applications in organic synthesis and materials science. This compound is a derivative of methanesulfonamide, featuring a benzyl group and a 2-bromoethyl substituent. The combination of these functional groups makes it highly valuable in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

The structure of this compound is characterized by its methanesulfonamide backbone, which serves as a reactive platform for further chemical modifications. The benzyl group introduces steric effects and enhances the stability of the molecule, while the 2-bromoethyl group provides reactivity through its bromine atom. This unique combination allows for a wide range of applications in organic chemistry, including nucleophilic substitutions, coupling reactions, and polymerizations.

Recent studies have highlighted the potential of N-benzyl-N-(2-bromoethyl)methanesulfonamide in the development of novel materials with tailored properties. For instance, researchers have explored its use in the synthesis of block copolymers, where the bromoethyl group acts as a reactive site for controlled polymerization. These materials exhibit improved mechanical properties and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

In addition to its role in materials science, this compound has gained attention in drug discovery. Its methanesulfonamide moiety is known to exhibit bioactive properties, making it a promising candidate for the development of new pharmaceutical agents. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. These findings underscore the importance of this compound in advancing therapeutic interventions.

The synthesis of N-benzyl-N-(2-bromoethyl)methanesulfonamide involves a multi-step process that combines nucleophilic substitution and coupling reactions. The starting material is typically methanesulfonamide, which undergoes benzyl protection to form the benzylated derivative. Subsequent bromination introduces the 2-bromoethyl group, completing the synthesis. This method ensures high purity and reproducibility, making it suitable for large-scale production.

From an environmental perspective, this compound demonstrates moderate stability under standard conditions. However, its reactivity with nucleophiles necessitates careful handling during storage and transportation. Researchers have also investigated its biodegradation pathways, revealing that it undergoes hydrolysis under specific conditions to form less hazardous byproducts.

In conclusion, N-benzyl-N-(2-bromoethyl)methanesulfonamide (CAS No: 132552-89-7) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure enables diverse applications in organic synthesis, materials science, and drug discovery. As research continues to uncover new potential uses for this compound, it remains at the forefront of chemical innovation.